4-Bromo-2-chloro-6-methylphenyl chloroacetate
Overview
Description
“4-Bromo-2-chloro-6-methylphenyl chloroacetate” is a chemical compound with the molecular formula C9H7BrCl2O2 and a molecular weight of 297.96 g/mol. It is provided to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
Unfortunately, there is limited information available on the synthesis of this compound. Sigma-Aldrich, a leading chemical supplier, does not provide analytical data for this product . Researchers who use this compound are responsible for confirming its identity and purity .Molecular Structure Analysis
The SMILES string for this compound isCC1=C(OC(CCl)=O)C(Cl)=CC(Br)=C1 . The InChI is 1S/C9H7BrCl2O2/c1-5-2-6(10)3-7(12)9(5)14-8(13)4-11/h2-3H,4H2,1H3 . These strings provide a textual representation of the compound’s molecular structure.
Scientific Research Applications
4-Bromo-2-chloro-6-methylphenyl chloroacetateloro-6-methylphenyl chloroacetate is used in a variety of scientific research applications. It is used as a reagent for organic transformations, as a starting material for the synthesis of other compounds, and as a reactant in the synthesis of biologically active compounds. It is also used in the synthesis of heterocyclic compounds, such as pyridines and quinolines.
Mechanism of Action
The mechanism of action of 4-Bromo-2-chloro-6-methylphenyl chloroacetateloro-6-methylphenyl chloroacetate is not fully understood. However, it is believed that the compound acts as a nucleophile in organic transformations and as an electrophile in the synthesis of biologically active compounds. It is also believed that the compound can act as a catalyst in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Bromo-2-chloro-6-methylphenyl chloroacetateloro-6-methylphenyl chloroacetate are not fully understood. However, it is believed that the compound can act as an inhibitor of certain enzymes and can also act as an antioxidant. It is also believed that the compound can act as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-Bromo-2-chloro-6-methylphenyl chloroacetateloro-6-methylphenyl chloroacetate in laboratory experiments is its low cost and availability. It is also highly soluble in organic solvents and has a low boiling point, making it easy to use in a variety of reactions. The main limitation of using this compound is that it is a volatile liquid and can be difficult to store and handle.
Future Directions
In the future, 4-Bromo-2-chloro-6-methylphenyl chloroacetateloro-6-methylphenyl chloroacetate could be used in the synthesis of more complex organic molecules, such as pharmaceuticals. It could also be used in the synthesis of polymers and other materials. Additionally, further research could be done to better understand the biochemical and physiological effects of this compound. Finally, this compound could be used in the development of new catalysts and reagents for organic transformations.
Safety and Hazards
The compound is classified as a combustible solid . It does not have a flash point . As with all chemicals, it should be handled with care, and appropriate safety measures should be taken during its use . A safety data sheet suggests that it is toxic if swallowed, causes skin and eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
(4-bromo-2-chloro-6-methylphenyl) 2-chloroacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrCl2O2/c1-5-2-6(10)3-7(12)9(5)14-8(13)4-11/h2-3H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZFRORIICZAWCI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC(=O)CCl)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrCl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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